
Tetrabutylammonium benzoate chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290 Get Quote

Tetrabutylammonium Benzoate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrabutylammonium benzoate is a quaternary ammonium salt that has garnered significant

interest in various scientific fields. Its unique combination of a bulky, lipophilic

tetrabutylammonium cation and a benzoate anion imparts a range of useful chemical and

physical properties. This technical guide provides an in-depth overview of the core chemical

properties, structure, and applications of tetrabutylammonium benzoate, with a focus on its

role as a phase-transfer catalyst and its emerging biological activities. Detailed experimental

methodologies and data are presented to support its practical application in research and

development.

Chemical Properties and Structure
Tetrabutylammonium benzoate is a white to off-white crystalline solid. Its structure consists of

a central nitrogen atom bonded to four butyl groups, forming a large, nonpolar cation, which is

ionically bonded to the carboxylate anion of benzoic acid.
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The key physicochemical properties of tetrabutylammonium benzoate are summarized in the

table below for easy reference and comparison.

Property Value Source

Molecular Formula C₂₃H₄₁NO₂

Molecular Weight 363.58 g/mol

Appearance
White to colorless or almost

white crystalline powder

Melting Point 64-68 °C

Boiling Point 425.5 °C at 760 mmHg

Solubility
Soluble in acetonitrile (0.1

g/mL, clear, colorless)

InChI Key
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(CCCC)CCCC.O=C([O-])c1ccc

cc1

CAS Number 18819-89-1

Chemical Structure
The chemical structure of tetrabutylammonium benzoate, illustrating the ionic interaction

between the tetrabutylammonium cation and the benzoate anion, is depicted below.
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Caption: Chemical structure of tetrabutylammonium benzoate.

Experimental Protocols
Synthesis of Tetrabutylammonium Benzoate via
Metathesis Reaction
Tetrabutylammonium benzoate can be synthesized through a metathesis (ion exchange)

reaction between tetrabutylammonium bromide and sodium benzoate in a biphasic system.
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Materials:

Tetrabutylammonium bromide (1 equivalent)

Sodium benzoate (1.2 equivalents)

Dichloromethane (DCM)

Deionized water

Magnesium sulfate (anhydrous)

Brine solution

Procedure:

Dissolve tetrabutylammonium bromide in dichloromethane.

Dissolve sodium benzoate in deionized water.

Combine the two solutions in a separatory funnel and shake vigorously for 1-2 hours at room

temperature.

Allow the layers to separate. The organic layer contains the tetrabutylammonium
benzoate.

Separate the organic layer and wash it with brine to remove any remaining water-soluble

impurities.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the solvent (dichloromethane) under reduced pressure using a rotary evaporator to

yield the crude product.

The crude product can be further purified by recrystallization from a suitable solvent system,

such as ethyl acetate/hexanes.
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Synthesis Workflow

Dissolve Reactants Biphasic Metathesis Reaction
(Tetrabutylammonium Bromide + Sodium Benzoate) Separation of Organic Layer Wash with Brine Dry with MgSO₄ Filter Solvent Removal

(Rotary Evaporation) Recrystallization Tetrabutylammonium Benzoate
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Caption: Workflow for the synthesis of tetrabutylammonium benzoate.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A sample of tetrabutylammonium benzoate is dissolved in a deuterated solvent

(e.g., CDCl₃). The ¹H NMR spectrum is acquired on a 400 or 500 MHz spectrometer.

Expected signals include multiplets for the butyl chains of the tetrabutylammonium cation

and signals in the aromatic region for the benzoate anion.

¹³C NMR: A sample is dissolved in a deuterated solvent (e.g., CDCl₃). The ¹³C NMR

spectrum is acquired on a 100 or 125 MHz spectrometer. The spectrum will show

characteristic peaks for the carbon atoms of the butyl chains and the benzoate ring.

Fourier-Transform Infrared (FTIR) Spectroscopy:

A small amount of the solid sample is mixed with KBr powder and pressed into a pellet. The

FTIR spectrum is recorded. Key characteristic peaks include C-H stretching vibrations from

the alkyl chains and the aromatic ring, and a strong carbonyl (C=O) stretching vibration from

the benzoate group.

Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry is a suitable technique. The sample is

dissolved in a suitable solvent (e.g., acetonitrile) and introduced into the mass spectrometer.

In positive ion mode, the peak for the tetrabutylammonium cation ([M]⁺) would be observed.

In negative ion mode, the peak for the benzoate anion ([M]⁻) would be detected.
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Applications in Research and Drug Development
Phase-Transfer Catalysis
A primary application of tetrabutylammonium benzoate is as a phase-transfer catalyst (PTC).

It facilitates the transfer of the benzoate anion from an aqueous or solid phase into an organic

phase, enabling reactions between immiscible reactants. This enhances reaction rates and

yields in various organic syntheses, such as esterifications and alkylations.

Biological Activity
Recent studies have highlighted the biological activities of tetrabutylammonium benzoate,

particularly its antimicrobial properties. As a quaternary ammonium compound (QAC), it can

interact with and disrupt the cell membranes of microorganisms. This property is being

explored for the development of new antimicrobial agents. Some research also indicates

potential cytotoxicity against certain cancer cell lines.

Mechanism of Antimicrobial Action
The antimicrobial activity of tetrabutylammonium benzoate is primarily attributed to its ability

to disrupt the integrity of the bacterial cell membrane. The positively charged

tetrabutylammonium cation interacts with the negatively charged components of the bacterial

cell membrane, such as phospholipids and teichoic acids. The lipophilic butyl chains then

penetrate the hydrophobic core of the membrane, leading to its disorganization, increased

permeability, and eventual cell lysis.
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Antimicrobial Mechanism of Action
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Caption: Proposed mechanism of antimicrobial action.

Conclusion
Tetrabutylammonium benzoate is a versatile compound with well-defined chemical properties

and a straightforward synthetic route. Its utility as a phase-transfer catalyst is well-established,

and its potential as a biologically active agent is an expanding area of research. This guide

provides a foundational understanding for scientists and professionals working with or

considering the use of tetrabutylammonium benzoate in their research and development

endeavors. Further investigation into its specific biological mechanisms of action and potential

therapeutic applications is warranted.
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To cite this document: BenchChem. [Tetrabutylammonium benzoate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099290#tetrabutylammonium-benzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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